4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide

• IUPAC Name: 4-(4-methoxy-2-methylphenyl)-N-(2-propan-2-ylphenyl)butanamide
• InChI: InChI=1S/C21H27NO2/c1-15(2)19-9-5-6-10-20(19)22-21(23)11-7-8-17-12-13-18(24-4)14-16(17)3/h5-6,9-10,12-15H,7-8,11H2,1-4H3,(H,22,23)
• InChI Key: VWCQFABXCDVFCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)CCCC(=O)NC2=CC=CC=C2C(C)C
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol

Description

4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide is an organic compound with a complex structure It is characterized by the presence of a methoxy group, a methyl group, and a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Intermediate: The initial step involves the reaction of 4-methoxy-2-methylphenyl with a suitable reagent to form an intermediate compound.

Coupling Reaction: The intermediate is then coupled with 2-(propan-2-yl)phenyl under specific conditions to form the desired butanamide compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments is crucial to achieve efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for halogenation reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-methoxyphenyl)-N-[2-(propan-2-yl)phenyl]butanamide
• 4-(4-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide

Uniqueness

4-(4-methoxy-2-methylphenyl)-N-[2-(propan-2-yl)phenyl]butanamide is unique due to the presence of both methoxy and methyl groups, which confer distinct chemical properties and reactivity compared to similar compounds